1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone
Overview
Description
1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone is a chemical compound that has been studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has been found to exhibit biochemical and physiological effects in vitro and in vivo.
Mechanism of Action
The exact mechanism of action of 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as GABA and glutamate.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone exhibits biochemical and physiological effects in vitro and in vivo. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been shown to reduce anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone in lab experiments is its potential therapeutic applications. However, one of the limitations is the lack of understanding of its exact mechanism of action.
Future Directions
There are several future directions for the study of 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone. One direction is to further investigate its potential use as a treatment for neuropathic pain and anxiety disorders. Another direction is to study its effects on other neurotransmitters and their receptors. Additionally, the development of more efficient synthesis methods for this compound could lead to its wider application in medicinal chemistry.
Synthesis Methods
The synthesis of 1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone has been achieved using different methods. One of the commonly used methods involves the reaction of 1-(4-bromoethyl)-4-methylpiperazine with 1H-pyrazole-1-carboxaldehyde in the presence of a base such as potassium carbonate. The resulting product is then treated with methanesulfonyl chloride to obtain the final compound.
Scientific Research Applications
1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone has been studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use as a treatment for neuropathic pain and anxiety disorders.
properties
IUPAC Name |
1-(4-methylsulfonylpiperazin-1-yl)-2-pyrazol-1-ylethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O3S/c1-18(16,17)14-7-5-12(6-8-14)10(15)9-13-4-2-3-11-13/h2-4H,5-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARKBWDZNBUCTPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C(=O)CN2C=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(methylsulfonyl)piperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3Z)-3-{[(5-chloro-2-methoxyphenyl)amino]methylene}-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide](/img/structure/B2947455.png)
![3-[(2,6-dichlorobenzyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]-2-thiophenecarboxamide](/img/structure/B2947456.png)
![4-Methyl-6-pyrrolidin-1-yl-2-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine](/img/structure/B2947462.png)
![2-(9-Chloro-5-pyridin-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol](/img/structure/B2947466.png)
![3-[(1E)-3-(4-methoxyphenyl)-3-oxoprop-1-en-1-yl]phenyl cyclopropanecarboxylate](/img/structure/B2947470.png)
![N-(2,4-dimethoxyphenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide](/img/structure/B2947472.png)
![4-(5-Methyl-6-(p-tolylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)phenyl benzoate](/img/structure/B2947474.png)
